Cas no 10137-67-4 (Ethyl 3-cyanopropanoate)
Ethyl 3-cyanopropanoate structure
Product Name:Ethyl 3-cyanopropanoate
CAS No:10137-67-4
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD01695650
CID:149380
PubChem ID:82393
Update Time:2025-04-19
Ethyl 3-cyanopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-cyano-, ethyl ester
- 3-CYANOPROPANOIC ACID ETHYL ESTER
- Ethyl 3-Cyano Propanoate
- 3-cyano-propionic acid ethyl ester
- 3-Cyan-propionsaeure-aethylester
- ethyl 3-cyanopropionate
- ethyl cyanopropionate
- Propionic acid,3-cyano-,ethyl ester
- WLN: NC2VO2
- 3-Cyanopropionic acid ethyl ester
- Propanoic acid, 3-cyano-, ethyl ester (9CI)
- Ethyl 3-cyanopropanoate
- Propanoic acid, 3-cyano-, ethyl ester
- 3-Cyanopropionic acid, ethyl ester
- Propionic acid, 3-cyano-, ethyl ester
- BFSBTNGKMMFQNL-UHFFFAOYSA-N
- Q745927X6R
- Ethyl 3-cyanopropanoate #
- NSC94973
- 7342AC
- NSC 94973
- BRN 1756022
- MFCD01695650
- CS-0094471
- UNII-Q745927X6R
- SCHEMBL533711
- 10137-67-4
- Ethyl3-cyanopropanoate
- Q27287074
- Ethyl3-Cyano Propanoate
- AKOS015959723
- A897185
- AS-41886
- EN300-748832
- NSC-94973
- DTXSID10143876
- DTXCID6066367
- ALBB-016432
-
- MDL： MFCD01695650
- Inchi： 1S/C6H9NO2/c1-2-9-6(8)4-3-5-7/h2-4H2,1H3
- InChI Key： BFSBTNGKMMFQNL-UHFFFAOYSA-N
- SMILES： O(C(CCC#N)=O)CC
- BRN： 1756022
Computed Properties
- Exact Mass: 127.06300
- Monoisotopic Mass: 127.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.021
- Boiling Point: 220.4°C at 760 mmHg
- Flash Point: 93.6°C
- Refractive Index: 1.42
- PSA: 50.09000
- LogP: 0.85328
Ethyl 3-cyanopropanoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 3-cyanopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM678-1g |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 1g |
760.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM678-250mg |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 250mg |
744CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM678-100mg |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 100mg |
325CNY | 2021-05-07 | |
| TRC | E938623-50mg |
Ethyl 3-Cyanopropanoate |
10137-67-4 | 50mg |
$ 80.00 | 2022-06-05 | ||
| TRC | E938623-100mg |
Ethyl 3-Cyanopropanoate |
10137-67-4 | 100mg |
$ 125.00 | 2022-06-05 | ||
| TRC | E938623-250mg |
Ethyl 3-Cyanopropanoate |
10137-67-4 | 250mg |
$ 220.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM678-200mg |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 200mg |
217.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM678-50mg |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 50mg |
88.0CNY | 2021-07-14 | |
| Apollo Scientific | OR946046-1g |
Ethyl 3-cyanopropanoate |
10137-67-4 | 95% | 1g |
£83.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E81090-1g |
Ethyl 3-cyanopropanoate |
10137-67-4 | 97% | 1g |
¥285.0 | 2023-09-07 |
Ethyl 3-cyanopropanoate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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